1-Chloropentane
1-Chloropentane
1-Chloropentane forms asymmetric and symmetric pairs on the surface of Si -2×1. Reaction of living polystyrene with 1-chloropentane (small molecule-polymer reaction) has been studied.
Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations.
Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations.
Brand Name:
Vulcanchem
CAS No.:
543-59-9
VCID:
VC21256001
InChI:
InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3
SMILES:
CCCCCCl
Molecular Formula:
C5H11Cl
Molecular Weight:
106.59 g/mol
1-Chloropentane
CAS No.: 543-59-9
Cat. No.: VC21256001
Molecular Formula: C5H11Cl
Molecular Weight: 106.59 g/mol
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Specification
| Description | 1-Chloropentane forms asymmetric and symmetric pairs on the surface of Si -2×1. Reaction of living polystyrene with 1-chloropentane (small molecule-polymer reaction) has been studied. Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations. |
|---|---|
| CAS No. | 543-59-9 |
| Molecular Formula | C5H11Cl |
| Molecular Weight | 106.59 g/mol |
| IUPAC Name | 1-chloropentane |
| Standard InChI | InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3 |
| Standard InChI Key | SQCZQTSHSZLZIQ-UHFFFAOYSA-N |
| SMILES | CCCCCCl |
| Canonical SMILES | CCCCCCl |
| Boiling Point | 226 °F at 760 mm Hg (USCG, 1999) 107.9 °C |
| Colorform | Liquid Colorless liquid |
| Flash Point | 34 °F (USCG, 1999) 12 °C (54 °F) - closed cup 55 °F (13 °C) - closed cup 55 °F (13 °C) (Open Cup) |
| Melting Point | -146 °F (USCG, 1999) -99 °C |
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